3-(4-((Benzyloxy)Carbonyl)Piperazin-1-Yl)Indolizine-6-Carboxylic Acid

• Molecular Formula: C21H21N3O4
• Molecular Weight: 379.4 g/mol
• IUPAC Name: 3-(4-phenylmethoxycarbonylpiperazin-1-yl)indolizine-6-carboxylic acid
• InChI: InChI=1S/C21H21N3O4/c25-20(26)17-6-7-18-8-9-19(24(18)14-17)22-10-12-23(13-11-22)21(27)28-15-16-4-2-1-3-5-16/h1-9,14H,10-13,15H2,(H,25,26)
• InChI Key: RNEFCJLQKPWFKD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C3N2C=C(C=C3)C(=O)O)C(=O)OCC4=CC=CC=C4

Description

3-(4-((Benzyloxy)Carbonyl)Piperazin-1-Yl)Indolizine-6-Carboxylic Acid is a complex organic compound with the molecular formula C21H21N3O4 . This compound is notable for its unique structure, which includes an indolizine core, a piperazine ring, and a benzyloxycarbonyl group. It is used in various scientific research applications due to its potential biological activities and chemical properties.

Preparation Methods

The synthesis of 3-(4-((Benzyloxy)Carbonyl)Piperazin-1-Yl)Indolizine-6-Carboxylic Acid involves multiple steps, typically starting with the preparation of the indolizine core. The piperazine ring is then introduced, followed by the attachment of the benzyloxycarbonyl group. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained . Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for scale and efficiency.

Chemical Reactions Analysis

3-(4-((Benzyloxy)Carbonyl)Piperazin-1-Yl)Indolizine-6-Carboxylic Acid undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups into the molecule.

Reduction: This reaction can remove oxygen-containing functional groups or introduce hydrogen atoms.

Substitution: This reaction can replace one functional group with another, often using reagents like halogens or nucleophiles.

Common reagents and conditions used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and nucleophiles (e.g., sodium azide). The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-(4-((Benzyloxy)Carbonyl)Piperazin-1-Yl)Indolizine-6-Carboxylic Acid has a wide range of scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: It is used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-(4-((Benzyloxy)Carbonyl)Piperazin-1-Yl)Indolizine-6-Carboxylic Acid involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

3-(4-((Benzyloxy)Carbonyl)Piperazin-1-Yl)Indolizine-6-Carboxylic Acid can be compared with other similar compounds, such as:

Indole derivatives: These compounds share the indole core and may have similar biological activities.

Piperazine derivatives: These compounds share the piperazine ring and may have similar chemical properties.

Benzyloxycarbonyl derivatives: These compounds share the benzyloxycarbonyl group and may have similar synthetic routes

The uniqueness of this compound lies in its combination of these structural features, which confer specific chemical and biological properties.